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Compound of Interest

Compound Name: N2,N2-Diallyl-2,5-pyridinediamine

Cat. No.: B3072986

An In-Depth Technical Guide on N2,N2-Diallyl-2,5-pyridinediamine For researchers,
scientists, and professionals engaged in drug development, a precise understanding of a
compound's fundamental properties is paramount. This document provides the core molecular
information for N2,N2-Diallyl-2,5-pyridinediamine.

Molecular and Physical Data

The essential molecular attributes of N2,N2-Diallyl-2,5-pyridinediamine are summarized in
the table below. This data is foundational for any experimental design or computational

modeling.
Property Value
Molecular Formula C11H15N3
Molecular Weight 189.26 g/mol [1]

Experimental Protocols

Detailed experimental methodologies for the characterization of N2,N2-Diallyl-2,5-
pyridinediamine, including techniques such as Nuclear Magnetic Resonance (NMR), High-
Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-
MS), and Ultra-Performance Liquid Chromatography (UPLC), are often proprietary to the
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synthesizing entity. For specific protocols, direct consultation with the supplier, BLD Pharm, is
recommended.[1]

Logical Relationship Diagram

The following diagram illustrates the hierarchical relationship between the compound's name
and its fundamental molecular properties.
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Caption: Molecular Properties of N2,N2-Diallyl-2,5-pyridinediamine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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